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Compound of Interest

Compound Name: 10074-G5

Cat. No.: B1663895 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of the c-Myc Inhibitor 10074-G5.

This document provides critical safety protocols and logistical plans to ensure the safe and

effective use of 10074-G5 in a laboratory setting. Adherence to these guidelines is essential to

minimize risk and maintain a safe research environment.

Immediate Safety Information
10074-G5 is a hazardous substance and must be handled with care. The primary hazards, as

identified in the Safety Data Sheet (SDS), are outlined below.

Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[1]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation[1]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 10074-G5. The level of protection should be

adjusted based on the specific laboratory operation being performed.

Operation Minimum PPE Requirement

Weighing and Aliquoting (Solid Form)

- Disposable Nitrile Gloves- Laboratory Coat-

Safety Glasses with Side Shields- N95

Respirator (or higher)

Preparing Stock Solutions
- Disposable Nitrile Gloves- Laboratory Coat-

Chemical Splash Goggles

Cell Culture and In Vitro Assays
- Disposable Nitrile Gloves- Laboratory Coat-

Safety Glasses

Operational Plan: From Receipt to Disposal
A systematic approach to handling 10074-G5 is crucial for safety and experimental

reproducibility. The following workflow outlines the key logistical steps.
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Operational Workflow for 10074-G5
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Operational Workflow for 10074-G5

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
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Weighing: In a chemical fume hood, carefully weigh the desired amount of 10074-G5 solid

into the tared tube.

Solvent Addition: Add the appropriate volume of anhydrous dimethyl sulfoxide (DMSO) to

achieve a final concentration of 10 mM. For example, for 1 mg of 10074-G5 (MW: 332.3

g/mol ), add 301 µL of DMSO.

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming may

be applied if necessary.

Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw

cycles.

Cytotoxicity Assay using MTT
This protocol is adapted for determining the IC50 of 10074-G5 in cancer cell lines such as

Daudi or HL-60.

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete culture medium.

Compound Treatment: The following day, treat the cells with a serial dilution of 10074-G5
(e.g., 0.1 to 100 µM) in fresh culture medium. Include a vehicle control (DMSO) at the same

final concentration as the highest drug concentration.

Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well.

Absorbance Reading: Shake the plate for 5-10 minutes to dissolve the formazan crystals and

measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value by plotting a dose-response curve.
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Mechanism of Action: c-Myc/Max Dimerization
Inhibition
10074-G5 exerts its biological effect by inhibiting the protein-protein interaction between the

oncoprotein c-Myc and its obligate partner Max. This disruption prevents the c-Myc/Max

heterodimer from binding to E-box sequences in the promoter regions of target genes, thereby

inhibiting their transcription, which is crucial for cell proliferation and survival.
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10074-G5 Mechanism of Action

Disposal Plan
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All materials contaminated with 10074-G5, including unused solid compound, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), must be disposed of as hazardous

chemical waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all 10074-G5 waste in a dedicated, clearly labeled, and sealed

hazardous waste container. Do not mix with other waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("N-[1,1'-biphenyl]-2-yl-7-nitro-2,1,3-benzoxadiazol-4-amine"), and the associated

hazards (Toxic, Irritant).

Storage of Waste: Store the sealed hazardous waste container in a designated satellite

accumulation area away from incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

vendor.

Quantitative Data Summary
Parameter Value Cell Line(s) Reference

IC50 (Cytotoxicity) 15.6 µM
Daudi (Burkitt's

lymphoma)
[2]

13.5 µM
HL-60 (Promyelocytic

leukemia)
[3]

Binding Affinity (Kd) 2.8 µM c-Myc [3]

Solubility in DMSO ≥20 mg/mL N/A [2]

Storage Temperature -20°C N/A [3]

Stability (Solid at

-20°C)
≥ 4 years N/A [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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